![molecular formula C12H13Cl2N3O2 B6208383 tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate CAS No. 2694731-88-7](/img/no-structure.png)
tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate
Overview
Description
Tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate (TBA) is a synthetic compound that is used in various scientific research applications. It is a versatile compound that has been used in a wide range of studies, including biochemistry, physiology, and drug development. TBA is a relatively new compound and its use in scientific research is still being explored.
Scientific Research Applications
Tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate has been used in a variety of scientific research applications. It has been used in the synthesis of small molecules, such as drugs and other biologically active compounds. It has also been used in the synthesis of polymers, such as polyesters and polyamides. In addition, tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate has been used in the synthesis of peptides and proteins, as well as in the study of enzyme kinetics and other biochemical processes.
Mechanism of Action
Tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate is a versatile compound that can act as a catalyst in a variety of chemical reactions. It has been found to be effective in the hydrolysis of esters, in the synthesis of amides and other compounds, and in the formation of polymers. It has also been found to be effective in the synthesis of peptides and proteins, as well as in the study of enzyme kinetics and other biochemical processes.
Biochemical and Physiological Effects
tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of the inflammatory mediator leukotriene B4. In addition, tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of the inflammatory mediator prostaglandin E2.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate has several advantages and limitations when used in laboratory experiments. One of the main advantages of using tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate is its versatility and its ability to act as a catalyst in a variety of chemical reactions. It is also relatively inexpensive and easy to obtain, making it a cost-effective option for laboratory experiments. However, tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate is also limited in its ability to act as a catalyst in certain reactions and should be used with caution in these cases.
Future Directions
The use of tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate in scientific research is still in its early stages, and there are many potential future directions for its use. One potential direction is the use of tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate in the synthesis of drugs and other biologically active compounds. Additionally, tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate could be used in the study of enzyme kinetics and other biochemical processes. It could also be used in the synthesis of peptides and proteins, as well as in the synthesis of polymers. Finally, it could be used in the development of new and improved methods for the synthesis of small molecules.
Synthesis Methods
Tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate can be synthesized through a three-step process. First, 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine is reacted with tert-butyl chloroacetate in the presence of a base, such as potassium carbonate, to form a tert-butyl 2-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl acetate. The second step involves the reaction of the 2-chloro-5H-pyrrolo[3,2-d]pyrimidine-5-yl acetate with an acid, such as hydrochloric acid, to form the desired tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate. The third step involves the purification of the tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate using column chromatography to separate the desired compound from the other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate involves the reaction of tert-butyl acetate with 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain the final compound.", "Starting Materials": [ "tert-butyl acetate", "2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve 2-{2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetic acid (1.0 equiv) and DMAP (0.1 equiv) in dry dichloromethane (DCM).", "Step 2: Add DCC (1.1 equiv) to the reaction mixture and stir for 10 minutes at room temperature.", "Step 3: Add tert-butyl acetate (1.2 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction with saturated aqueous sodium bicarbonate solution.", "Step 5: Extract the organic layer with DCM and wash with brine.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 7: Concentrate the filtrate under reduced pressure.", "Step 8: Purify the crude product through column chromatography using a mixture of DCM and methanol as the eluent.", "Step 9: Collect the desired product and characterize it using NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2694731-88-7 |
Molecular Formula |
C12H13Cl2N3O2 |
Molecular Weight |
302.2 |
Purity |
95 |
Origin of Product |
United States |
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